Cas no 942-57-4 (Benzoic acid, 2-(methoxymethyl)-, methyl ester)

Technical Introduction: Methyl 2-(methoxymethyl)benzoate is a benzoic acid derivative characterized by the presence of a methoxymethyl substituent at the 2-position and a methyl ester functional group. This compound is of interest in organic synthesis due to its versatile reactivity, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The methoxymethyl group enhances solubility and stability, while the ester moiety allows for further functionalization via hydrolysis or transesterification. Its well-defined structure and consistent purity make it suitable for precise applications in research and industrial processes. The compound is typically handled under standard laboratory conditions, with attention to compatibility in reactions involving nucleophiles or reducing agents.

Benzoic acid, 2-(methoxymethyl)-, methyl ester structure

942-57-4 structure

Product Name:Benzoic acid, 2-(methoxymethyl)-, methyl ester

CAS No:942-57-4

MF:C₁₀H₁₂O₃

MW:180.200483322144

CID:752354

PubChem ID:13777445

Update Time:2025-10-29

Benzoic acid, 2-(methoxymethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-(methoxymethyl)-, methyl ester
- methyl 2-(methoxymethyl)benzoate
- DTXSID90549135
- CS-0195946
- E83379
- SCHEMBL3150175
- 942-57-4
- Inchi： 1S/C10H12O3/c1-12-7-8-5-3-4-6-9(8)10(11)13-2/h3-6H,7H2,1-2H3
- InChI Key： GXWKILBBWPJBBF-UHFFFAOYSA-N
- SMILES： O(C)CC1C=CC=CC=1C(=O)OC

Computed Properties

Exact Mass: 180.078644241g/mol
Monoisotopic Mass: 180.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 35.5Å²

Benzoic acid, 2-(methoxymethyl)-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1266616-500mg	Methyl 2-(methoxymethyl)benzoate	942-57-4	98%	500mg	￥2504.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1266616-1g	Methyl 2-(methoxymethyl)benzoate	942-57-4	98%	1g	￥3337.00	2024-04-24
A2B Chem LLC	AZ86570-100mg	Benzoic acid, 2-(methoxymethyl)-, methyl ester	942-57-4	95%	100mg	$108.00	2024-07-18